(3-fluorophenyl)(4-methoxy-2,5-dimethylbenzyl)amine

• IUPAC Name: 3-fluoro-N-[(4-methoxy-2,5-dimethylphenyl)methyl]aniline
• InChI: InChI=1S/C16H18FNO/c1-11-8-16(19-3)12(2)7-13(11)10-18-15-6-4-5-14(17)9-15/h4-9,18H,10H2,1-3H3
• InChI Key: CWGMLRGXCPNGHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)C)CNC2=CC(=CC=C2)F
• Molecular Formula: C16H18FNO
• Molecular Weight: 259.32 g/mol

Description

The compound “(3-fluorophenyl)(4-methoxy-2,5-dimethylbenzyl)amine” is an organic molecule that contains several functional groups. It has a fluorophenyl group, a methoxy group, a dimethylbenzyl group, and an amine group. These functional groups could potentially give this compound a variety of chemical properties and reactivities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis would depend on the desired final product and the available starting materials. For example, the fluorophenyl group could be introduced via a halogenation reaction, and the methoxy group could be introduced via a Williamson ether synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the fluorophenyl, methoxy, dimethylbenzyl, and amine groups would likely result in a complex three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amine group could participate in acid-base reactions, the fluorophenyl group could undergo electrophilic aromatic substitution reactions, and the methoxy group could undergo reactions involving the breaking of the carbon-oxygen bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the fluorine atom could increase the compound’s electronegativity and polarity, and the presence of the amine group could give the compound basic properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were a drug, for example, its mechanism of action would involve interacting with biological molecules in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is a strong base due to the presence of the amine group, it could be corrosive and cause burns. Additionally, the presence of the fluorine atom could make the compound potentially toxic.

Future Directions

Future research on this compound could involve studying its reactivity, investigating its potential uses, and developing methods for its synthesis. Additionally, if the compound has potential therapeutic properties, it could be studied in the context of drug discovery.